Cas no 63002-78-8 (4(3H)-Quinazolinone, 2-(4-nitrophenyl)-3-[(4-nitrophenyl)amino]-)

• Product Name: 4(3H)-Quinazolinone, 2-(4-nitrophenyl)-3-[(4-nitrophenyl)amino]-
• CAS No: 63002-78-8
• MF: C₂₀H₁₃N₅O₅
• MW: 403.347723722458
• CID: 1643483
• Update Time: 2024-09-12

4(3H)-Quinazolinone, 2-(4-nitrophenyl)-3-[(4-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 2-(4-nitrophenyl)-3-[(4-nitrophenyl)amino]-

• Inchi： 1S/C20H13N5O5/c26-20-17-3-1-2-4-18(17)21-19(13-5-9-15(10-6-13)24(27)28)23(20)22-14-7-11-16(12-8-14)25(29)30/h1-12,22H
• InChI Key： JEKNWQBJKRQTHL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(NC2=CC=C([N+]([O-])=O)C=C2)C=1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 403.09179

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Melting Point: 148 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 626.9±65.0 °C(Predicted)
• PSA: 130.98
• pka: -2.93±0.20(Predicted)